Cas no 337514-13-3 (2-Furancarboxaldehyde, 3-(methylthio)- (9CI))

• Product Name: 2-Furancarboxaldehyde, 3-(methylthio)- (9CI)
• CAS No: 337514-13-3
• MF: C₆H₆O₂S
• MW: 142.175640583038
• CID: 1018840
• PubChem ID: 15514233
• Update Time: 2025-04-20

2-Furancarboxaldehyde, 3-(methylthio)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde, 3-(methylthio)- (9CI)
• SCHEMBL7604762
• 337514-13-3
• DB-270075
• 2-Furancarboxaldehyde, 3-(methylthio)-

• Inchi： 1S/C6H6O2S/c1-9-6-2-3-8-5(6)4-7/h2-4H,1H3
• InChI Key： CNSQRMKYOYEHTD-UHFFFAOYSA-N
• SMILES： S(C)C1C=COC=1C=O

Computed Properties

• Exact Mass: 142.00885060g/mol
• Monoisotopic Mass: 142.00885060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.5Ų